N,N-dimethylethenesulfonamide

• IUPAC Name: N,N-dimethylethenesulfonamide
• InChI: InChI=1S/C4H9NO2S/c1-4-8(6,7)5(2)3/h4H,1H2,2-3H3
• InChI Key: AYRRJFSXEOEOOA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C=C
• Molecular Formula: C4H9NO2S
• DSSTOX Substance ID: DTXSID10597618
• Molecular Weight: 135.19 g/mol
• CAS No.: 7700-07-4

Description

• IUPAC Standard InChI : InChI=1S/C₄H₁₁NO₂S/c1-4-8(6,7)5(2)3/h4H2,1-3H3

Molecular Structure Analysis

The compound’s structure consists of an ethyl group (CH₃CH₂) attached to a sulfonamide functional group (SO₂NH₂). The sulfur atom is bonded to two oxygen atoms and one nitrogen atom. The molecular formula is C₄H₁₁NO₂S .

Physical and Chemical Properties Analysis

• Molar Volume : 122.8±3.0 cm³

Scientific Research Applications

Polymerization Studies

N,N-dimethylethenesulfonamide has been studied for its polymerization characteristics. Wiley and Jäger (1964) investigated the γ-irradiation-induced polymerization of this compound in various states (liquid, supercooled liquid, and solid) and temperatures. They found that the polymerization is relatively slow and is inhibited in the solid state. This study provided insights into the ionic processes involved in its polymerization and indicated potential applications in materials science (Wiley & Jäger, 1964).

Synthesis and Characterization of Derivatives

Research by Abbasi et al. (2016) explored the synthesis of new N-(2,3-dimethylphenyl)benzenesulfonamide derivatives and their characterization. This work included pharmacological analysis, such as antibacterial and α-glucosidase inhibition studies, highlighting the versatility of this compound derivatives in medicinal chemistry (Abbasi et al., 2016).

Environmental Impact and Water Treatment

Studies have also focused on the environmental impact and behavior of this compound-related compounds in water treatment processes. For instance, von Gunten et al. (2010) researched the kinetics and mechanisms of N-nitrosodimethylamine (NDMA) formation upon ozonation of N,N-dimethylsulfamide-containing waters, emphasizing the importance of understanding the environmental and health impacts of such compounds in water treatment systems (von Gunten et al., 2010).

Other Applications

Other areas where this compound has found applications include the synthesis of various chemical compounds, such as N-dimethylaminomethylene derivatives for gas-liquid chromatography (Vandenheuvel & Gruber, 1975) and the study of its transformation into toxic products during ozonation in drinking water (Schmidt & Brauch, 2008). These studies highlight the compound's significance in analytical chemistry and environmental sciences (Vandenheuvel & Gruber, 1975)(Schmidt & Brauch, 2008).

Biochemical Analysis

Biochemical Properties

N,N-Dimethylethenesulfonamide plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with neutral organics and exhibits a high water solubility at 25°C . The nature of these interactions often involves hydrogen bonding and van der Waals forces, which facilitate its role in biochemical processes.

Cellular Effects

This compound influences various types of cells and cellular processes. It affects cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound’s impact on cellular metabolism is particularly notable, as it can alter the metabolic flux and metabolite levels within cells . Additionally, it has been shown to affect the stability and degradation of certain cellular components over time .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression and cellular function. The compound’s ability to form hydrogen bonds and interact with neutral organics plays a crucial role in its mechanism of action . These interactions can result in the modulation of various biochemical pathways and processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are influenced by factors such as temperature and pH. Studies have shown that this compound has a half-life of approximately 1.072 days under standard laboratory conditions . Long-term exposure to the compound can lead to alterations in cellular function and metabolic processes.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects on cellular function and metabolism. At high doses, it can cause toxic or adverse effects, including enzyme inhibition and disruption of cellular processes . Threshold effects have been observed, indicating that the compound’s impact is dose-dependent.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. The compound’s role in these pathways is critical for maintaining cellular homeostasis and function . Its interactions with metabolic enzymes can lead to changes in the production and utilization of key metabolites.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions affect the compound’s localization and accumulation in different cellular compartments . The compound’s high water solubility facilitates its transport across cell membranes and into various tissues.

Subcellular Localization

This compound exhibits specific subcellular localization patterns. It is directed to particular compartments or organelles through targeting signals and post-translational modifications. These localization patterns are essential for the compound’s activity and function within cells . The compound’s interactions with cellular components can influence its distribution and effectiveness in biochemical processes.

Customer Q & A

Q1: How does the polymerization of N,N-dimethylethenesulfonamide differ from ethenesulfonamide, and what is the proposed reason for this difference?

A1: this compound polymerizes at a significantly slower rate compared to ethenesulfonamide when subjected to γ-irradiation. [] This difference is attributed to the presence of the N-methyl groups in this compound. The researchers suggest that N-methyl structures increase irradiation instability, similar to the observed trend in amides and N-methylamides in carbon tetrachloride. [] This instability likely interferes with the polymerization process, leading to a reduced rate.

Q2: What is the preferred method for synthesizing this compound, and what is the isomeric composition of the resulting product?

A2: A simple and efficient method for synthesizing this compound involves the dehydration of N,N-dimethyl-2-hydroxypropanesulfonamide using a MeSO2Cl/organic base system. [] This protocol allows for a one-pot synthesis, bypassing the isolation of intermediate mesyl derivatives. Interestingly, the synthesized this compound exists as a mixture of E- and Z-isomers in an 88:12 ratio, as determined by 1H NMR spectroscopy. []